Cas no 1119450-83-7 (3-5-(Chloromethyl)-1,2,4-oxadiazol-3-yl-N-2-(dimethylamino)ethyl-N-methylbenzamide hydrochloride)

• Product Name: 3-5-(Chloromethyl)-1,2,4-oxadiazol-3-yl-N-2-(dimethylamino)ethyl-N-methylbenzamide hydrochloride
• CAS No: 1119450-83-7
• MF: C₁₅H₂₀Cl₂N₄O₂
• MW: 359.250901222229
• CID: 1072883
• PubChem ID: 46736924
• Update Time: 2025-11-02

3-5-(Chloromethyl)-1,2,4-oxadiazol-3-yl-N-2-(dimethylamino)ethyl-N-methylbenzamide hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-[5-(Chloromethyl)-1,2,4-oxadiazol-3-yl]-N-[2-(di methylamino)ethyl]-N-methylbenzamide hydrochloride
• 1119450-83-7
• 1185293-27-9
• 3-(5-(Chloromethyl)-1,2,4-oxadiazol-3-yl)-N-(2-(dimethylamino)ethyl)-N-methylbenzamide hydrochloride
• 3-(5-(Chloromethyl)-1,2,4-oxadiazol-3-yl)-N-(2-(dimethylamino)ethyl)-N-methylbenzamidehydrochloride
• 3-[5-(chloromethyl)-1,2,4-oxadiazol-3-yl]-N-[2-(dimethylamino)ethyl]-N-methylbenzamide;hydrochloride
• MFCD12026840
• 3-[5-(chloromethyl)-1,2,4-oxadiazol-3-yl]-N-[2-(dimethylamino)ethyl]-N-methylbenzamide hydrochloride
• AKOS015845871
• ALBB-004250
• 3-5-(Chloromethyl)-1,2,4-oxadiazol-3-yl-N-2-(dimethylamino)ethyl-N-methylbenzamide hydrochloride

• MDL： MFCD12030759
• Inchi： 1S/C15H19ClN4O2.ClH/c1-19(2)7-8-20(3)15(21)12-6-4-5-11(9-12)14-17-13(10-16)22-18-14;/h4-6,9H,7-8,10H2,1-3H3;1H
• InChI Key： FHNMPULCBPVRRU-UHFFFAOYSA-N
• SMILES： ClCC1=NC(C2=CC=CC(=C2)C(N(C)CCN(C)C)=O)=NO1.Cl

Computed Properties

• Exact Mass: 358.0963313g/mol
• Monoisotopic Mass: 358.0963313g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 7
• Complexity: 370
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 62.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxadiazoles 1,2,4-oxadiazoles

Additional information on 3-5-(Chloromethyl)-1,2,4-oxadiazol-3-yl-N-2-(dimethylamino)ethyl-N-methylbenzamide hydrochloride

Comprehensive Overview of 3-5-(Chloromethyl)-1,2,4-oxadiazol-3-yl-N-2-(dimethylamino)ethyl-N-methylbenzamide hydrochloride (CAS No. 1119450-83-7)

The compound 3-5-(Chloromethyl)-1,2,4-oxadiazol-3-yl-N-2-(dimethylamino)ethyl-N-methylbenzamide hydrochloride (CAS No. 1119450-83-7) is a specialized chemical entity that has garnered significant attention in pharmaceutical and biochemical research. This molecule features a unique structural framework, combining a 1,2,4-oxadiazole ring with a benzamide backbone, which is further modified with a chloromethyl group and a dimethylaminoethyl side chain. Its hydrochloride salt form enhances solubility, making it particularly useful in various research applications.

Researchers are increasingly interested in 1,2,4-oxadiazole derivatives due to their diverse biological activities, including potential roles as enzyme inhibitors or receptor modulators. The presence of the chloromethyl group in this compound opens avenues for further chemical modifications, enabling the development of novel analogs with tailored properties. This adaptability makes 3-5-(Chloromethyl)-1,2,4-oxadiazol-3-yl-N-2-(dimethylamino)ethyl-N-methylbenzamide hydrochloride a valuable scaffold in drug discovery and medicinal chemistry.

In the context of current scientific trends, the demand for heterocyclic compounds like this one is rising, driven by their potential applications in treating various health conditions. The 1,2,4-oxadiazole moiety, in particular, has been studied for its role in modulating cellular pathways, making it a hotspot for researchers exploring new therapeutic agents. The dimethylaminoethyl side chain further contributes to the molecule's bioactivity, potentially enhancing its interaction with biological targets.

From a synthetic chemistry perspective, the preparation of 3-5-(Chloromethyl)-1,2,4-oxadiazol-3-yl-N-2-(dimethylamino)ethyl-N-methylbenzamide hydrochloride involves multi-step organic transformations, often requiring precise control over reaction conditions to achieve high yields and purity. The compound's hydrochloride salt form is particularly advantageous for formulation studies, as it improves stability and bioavailability in experimental settings.

The pharmaceutical industry is actively exploring N-methylbenzamide derivatives for their potential in addressing unmet medical needs. This compound, with its unique combination of functional groups, represents an exciting area of investigation for researchers focused on small-molecule drug development. Its structural features align well with current drug design principles, which emphasize the importance of balanced hydrophobicity and hydrogen-bonding capacity.

Analytical characterization of 3-5-(Chloromethyl)-1,2,4-oxadiazol-3-yl-N-2-(dimethylamino)ethyl-N-methylbenzamide hydrochloride typically involves advanced techniques such as NMR spectroscopy, mass spectrometry, and HPLC purity analysis. These methods are crucial for verifying the compound's identity and assessing its suitability for various research applications. The availability of high-quality analytical data is essential for researchers who rely on this compound for their studies.

In the broader context of chemical research, compounds featuring chloromethyl groups continue to be important intermediates for further derivatization. The reactivity of this functional group allows for the creation of diverse molecular libraries, supporting the ongoing search for new bioactive compounds. The 1,2,4-oxadiazole ring system in this molecule adds another dimension of interest, as it is known to contribute to metabolic stability in many pharmaceutical agents.

As research into heterocyclic pharmaceuticals advances, compounds like 3-5-(Chloromethyl)-1,2,4-oxadiazol-3-yl-N-2-(dimethylamino)ethyl-N-methylbenzamide hydrochloride are likely to play increasingly important roles. Their structural complexity and potential for modification make them valuable tools for understanding biological systems and developing new therapeutic approaches. The scientific community continues to explore the full range of possibilities offered by such carefully designed molecular architectures.

The commercial availability of 3-5-(Chloromethyl)-1,2,4-oxadiazol-3-yl-N-2-(dimethylamino)ethyl-N-methylbenzamide hydrochloride (CAS No. 1119450-83-7) through specialized chemical suppliers has facilitated its adoption in various research programs. Proper handling and storage conditions, typically under inert atmosphere at controlled temperatures, are recommended to maintain the compound's stability over time. Researchers should consult safety data sheets and conduct appropriate risk assessments before working with this material.

Looking ahead, the development of new 1,2,4-oxadiazole-containing compounds is expected to remain an active area of research, with potential applications spanning multiple therapeutic areas. The specific combination of features present in 3-5-(Chloromethyl)-1,2,4-oxadiazol-3-yl-N-2-(dimethylamino)ethyl-N-methylbenzamide hydrochloride positions it as a particularly interesting candidate for further investigation, potentially leading to discoveries with significant scientific and medical impact.